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Compound of Interest

Compound Name: copper(II) sulfate hexahydrate

Cat. No.: B1260771 Get Quote

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of copper(II) sulfate in various

solvents. The focus of this document is on copper(II) sulfate pentahydrate (CuSO₄·5H₂O), the

most common and stable hydrated form. While other hydration states exist, including the less

common hexahydrate, the vast majority of available scientific literature and data pertains to the

pentahydrate. For the purpose of this guide, "copper(II) sulfate" will refer to the pentahydrate

unless otherwise specified.

Introduction to Copper(II) Sulfate
Copper(II) sulfate is an inorganic compound that, in its anhydrous form (CuSO₄), is a pale

green or gray-white powder. The most commonly encountered form is the pentahydrate

(CuSO₄·5H₂O), which is a bright blue crystalline solid.[1] This vibrant color is due to the water

of hydration.[2] Copper(II) sulfate has a wide range of applications, including as a fungicide,

algaecide, in electroplating, and as a catalyst in various chemical reactions.[3] Its solubility is a

critical parameter in many of these applications, particularly in the formulation of solutions for

agricultural, pharmaceutical, and industrial uses.

Quantitative Solubility Data
The solubility of copper(II) sulfate is highly dependent on the solvent and the temperature. The

following tables summarize the available quantitative data for copper(II) sulfate pentahydrate

and anhydrous copper(II) sulfate in various solvents.
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Table 1: Solubility of Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) in Water at Various

Temperatures

Temperature (°C) Solubility ( g/100 mL)

0 23.1

10 27.5

20 32.0

30 37.8

40 44.6

60 61.8

80 83.8

100 114

Data sourced from Sciencemadness Wiki.[1]

Table 2: Solubility of Anhydrous Copper(II) Sulfate (CuSO₄) in Water at Various Temperatures
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Temperature (°C) Solubility ( g/100 mL)

0 14.3

10 17.2

20 20.5

25 22.3

30 24.4

40 28.7

50 33.7

60 39.5

80 55.5

100 75.4

Data sourced from Sciencemadness Wiki.[1]

Table 3: Solubility of Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) in Other Solvents

Solvent Temperature (°C)
Solubility ( g/100
mL)

Notes

Methanol 18 1.04 Soluble.[1]

Ethanol -
Insoluble/Slightly

Soluble
Insoluble.[4][5]

Glycerol - Soluble Freely soluble.[6]

Acetone - Insoluble Insoluble.[1]

It is important to note that the dissolution of copper(II) sulfate in water is an exothermic

process.[1]

Experimental Protocols for Solubility Determination
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The determination of the solubility of an inorganic salt like copper(II) sulfate is a fundamental

laboratory procedure. Below are detailed methodologies for determining solubility.

Method 1: Isothermal Saturation and Gravimetric Analysis

This method involves creating a saturated solution at a constant temperature and then

determining the concentration of the solute.

Materials:

Copper(II) sulfate pentahydrate

Selected solvent (e.g., distilled water, ethanol)

Thermostatic water bath or incubator

Stirring plate and magnetic stir bars

Conical flasks with stoppers

Syringes with filters (e.g., 0.45 µm pore size)

Pre-weighed evaporating dishes

Analytical balance

Drying oven

Procedure:

Add an excess amount of copper(II) sulfate pentahydrate to a known volume of the solvent

in a conical flask.

Place the flask in a thermostatic water bath set to the desired temperature.

Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium

is reached and the solution is saturated.
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Allow the solution to stand undisturbed at the same temperature for several hours to allow

undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe fitted with a filter to

prevent the transfer of solid particles.

Transfer the clear, saturated solution to a pre-weighed evaporating dish.

Record the exact volume of the solution transferred.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the salt (e.g., 110°C for water).

Once the solvent has completely evaporated, cool the dish in a desiccator and weigh it.

Repeat the drying and weighing process until a constant weight is achieved.

The mass of the dissolved copper(II) sulfate is the final weight of the dish and residue

minus the initial weight of the empty dish.

Calculate the solubility in grams per 100 mL of solvent.

Method 2: Determination of Saturation Temperature

This method involves dissolving a known mass of solute in a known volume of solvent and then

determining the temperature at which crystallization begins upon cooling.

Materials:

Copper(II) sulfate pentahydrate

Selected solvent

Test tube

Thermometer

Water bath with heating and cooling capabilities
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Stirring rod

Procedure:

Accurately weigh a known amount of copper(II) sulfate pentahydrate and transfer it to a

test tube.

Add a precise volume of the solvent to the test tube.

Heat the test tube in a water bath while stirring continuously until all the solid has

dissolved.

Slowly cool the solution while continuing to stir.

Carefully observe the solution and record the temperature at which the first crystals

appear. This is the saturation temperature for that specific concentration.

Repeat the process with different masses of solute or volumes of solvent to determine the

solubility at various temperatures.

Visualizations
Experimental Workflow for Solubility Determination (Gravimetric Method)
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1. Add Excess Solute to Solvent

2. Equilibrate at Constant Temperature
(e.g., 24-48h with stirring)

3. Settle Undissolved Solid

4. Withdraw Known Volume of
Supernatant with Filter Syringe

5. Transfer to Pre-weighed
Evaporating Dish

6. Evaporate Solvent in Oven

7. Cool and Weigh Residue

8. Repeat Drying and Weighing
to Constant Weight

9. Calculate Solubility
(g/100 mL)

Click to download full resolution via product page

Caption: Gravimetric method for determining solubility.
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Logical Relationship of Copper(II) Sulfate Hydration States

CuSO₄·5H₂O
(Blue Crystals)

CuSO₄·3H₂O

 Heat (>63°C) 

CuSO₄·H₂O

 Heat (>109°C) 

CuSO₄

(White Powder)

 Heat (>200°C) 

 + H₂O 

Click to download full resolution via product page

Caption: Dehydration and hydration of copper(II) sulfate.

Factors Influencing Solubility
Several factors can influence the solubility of copper(II) sulfate:

Temperature: As shown in the data tables, the solubility of copper(II) sulfate in water

increases significantly with temperature.[2]

pH: In aqueous solutions, the pH can affect solubility. In alkaline conditions, insoluble copper

hydroxide may precipitate, reducing the concentration of dissolved copper ions.[2]

Presence of Other Ions: The presence of other ions in the solution can impact solubility

through the common ion effect or the formation of complex ions.[2] For instance, in the

presence of a high concentration of sulfate ions from another source, the solubility of
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copper(II) sulfate may decrease. Conversely, the presence of ligands such as ammonia can

increase solubility by forming soluble copper-ammonia complexes.

Solvent Polarity: Copper(II) sulfate is an ionic compound and is therefore most soluble in

polar solvents like water.[5] Its solubility is significantly lower in less polar organic solvents

like ethanol and acetone.[5][7]

Conclusion
The solubility of copper(II) sulfate, particularly the pentahydrate form, is well-characterized in

water and to a lesser extent in other common solvents. Understanding the quantitative

solubility and the factors that influence it is crucial for the effective application of this compound

in various scientific and industrial fields. The experimental protocols outlined in this guide

provide a robust framework for researchers to determine solubility in their specific systems of

interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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